Cas no 79217-60-0 (Cyclosporin (9CI, ACI))

• Product Name: Cyclosporin (9CI, ACI)
• CAS No: 79217-60-0
• Molecular Formula: C₆₂H₁₁₁N₁₁O₁₂
• Molecular Weight: 1202.61
• MDL: MFCD01771104
• CID: 60063
• PubChem ID: 6435893

Cyclosporin (9CI, ACI) Properties

Names and Identifiers

• CYCLOSPORINE
• CYCLOSPORIN
• Cyclosporins
• CYCLOSPRINE
• Cyclosporine (Neoral)
• 30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontan
• Cyclosporin A
• CYCLOSPORINE,ENTERPRISE
• 30-ethyl-33-[(E,1R,2R)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
• CICLOSPORIN
• Gengraf
• Neoral
• Sandimmune
• Cyclosporin A / B / C / D / H A 59865-13-3 /
• CYCLOSPORINE / CICLOSPORIN
• Cyclosporine (cyclosporin A)
• 79217-60-0
• AB01566822_01
• 59865-13-3; C62H111N11O12
• SCHEMBL4454089
• CCG-270653
• SW219558-1
• A914278
• SangCyA
• AKOS040759018
• Restasis
• AS-15704
• s1514
• SCHEMBL4331439
• 32-ethyl-2-[(e,1r,2r)-1-hydroxy-2-methylhex-4-enyl]-3,6,9,12,14,17,21,27,30-nonamethyl-8,11,20,26-tetrakis-(2-methylpropyl)-5,23-di-(propan-2-yl)-3,6,9,12,15,18,21,24,27,30,33-undecaza-cyclotritriacontane-1,4,7,10,13,16,19,22,25,28,31-undecone
• MeSH ID: D003524
• PMATZTZNYRCHOR-KMSBSJHKSA-N
• BRD-A11864475-001-02-5

• MDL： MFCD01771104
• InChIKey： PMATZTZNYRCHOR-KMSBSJHKSA-N
• Inchi： InChI=1S/C62H111N11O12/c1-25-27-28-40(15)52(75)51-56(79)65-43(26-2)58(81)67(18)33-48(74)68(19)44(29-34(3)4)55(78)66-49(38(11)12)61(84)69(20)45(30-35(5)6)54(77)63-41(16)53(76)64-42(17)57(80)70(21)46(31-36(7)8)59(82)71(22)47(32-37(9)10)60(83)72(23)50(39(13)14)62(85)73(51)24/h25,27,34-47,49-52,75H,26,28-33H2,1-24H3,(H,63,77)(H,64,76)(H,65,79)(H,66,78)/b27-25+/t40-,41?,42?,43?,44?,45?,46?,47?,49?,50?,51?,52-/m1/s1
• SMILES： C/C=C/C[C@H]([C@H](C1C(=O)NC(CC)C(=O)N(C)CC(=O)N(C)C(CC(C)C)C(=O)NC(C(C)C)C(=O)N(C)C(CC(C)C)C(=O)NC(C)C(=O)NC(C)C(=O)N(C)C(CC(C)C)C(=O)N(C)C(CC(C)C)C(=O)N(C)C(C(C)C)C(=O)N1C)O)C

Computed Properties

• Exact Mass: 1201.84000
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 15
• Monoisotopic Mass: 1201.841
• Heavy Atom Count: 85
• Complexity: 2330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 279A^2

Experimental Properties

• LogP: 3.93790
• PSA: 292.76000
• Refractive Index: 1.467
• Boiling Point: 1293.8 °C at 760 mmHg
• Melting Point: 148-151 deg C
• Flash Point: 736.3 °C
• Density: 1.016

Related Categories

• Other Chemical Reagents